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Compound of Interest

Compound Name: Chlorosuccinic acid

Cat. No.: B092236 Get Quote

Chemical Identification and Properties
(R)-2-Chlorosuccinic acid, also known as (R)-2-chlorobutanedioic acid, is a halogenated

derivative of succinic acid.[1] Its chiral nature makes it a crucial intermediate for the synthesis

of enantiomerically pure compounds.[2]

Table 1: Chemical Identifiers for (R)-2-Chlorosuccinic Acid

Identifier Value

CAS Number 3972-40-5[3][4][5]

Molecular Formula C4H5ClO4[3][4][5]

Molecular Weight 152.53 g/mol [3][4][5]

IUPAC Name (2R)-2-chlorobutanedioic acid[4]

Synonyms

D-Chlorosuccinic acid, (R)-Chlorosuccinic acid,

D-2-Chlorosuccinic acid, (R)-(+)-2-

CHLOROSUCCINIC ACID[3]

InChI Key QEGKXSHUKXMDRW-UWTATZPHSA-N[4][5]

Canonical SMILES C(--INVALID-LINK--Cl)C(=O)O[4][5]

Table 2: Physicochemical Properties of (R)-2-Chlorosuccinic Acid
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Property Value

Melting Point 150-153 °C[3]

Storage Temperature 2-8°C[3]

Hydrogen Bond Donor Count 2[4]

Hydrogen Bond Acceptor Count 4[4]

Rotatable Bond Count 3[4]

Topological Polar Surface Area 74.6 Å²[4]

Complexity 133[4]

Synthesis of (R)-2-Chlorosuccinic Acid
A common method for the preparation of (R)-2-chloroalkanoic acids with high enantiomeric

purity is the diazotization of the corresponding (R)-2-amino acids. The synthesis of (R)-2-

chlorosuccinic acid can be achieved from D-aspartic acid.[3] The reaction proceeds with an

overall retention of configuration due to a double inversion mechanism that involves an

unstable α-lactone intermediate.

Experimental Protocol: Synthesis of (R)-2-
Chlorosuccinic Acid from D-Aspartic Acid
This protocol is based on the general method for the diazotization of α-amino acids.[6]

Materials and Reagents:

D-Aspartic acid

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO2)

Sodium Carbonate (Na2CO3)

Deionized Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://www.benchchem.com/product/b092236?utm_src=pdf-body
https://www.benchchem.com/product/b092236?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://www.benchchem.com/product/b092236?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv8p0119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether or other suitable extraction solvent

Anhydrous Magnesium Sulfate (MgSO4)

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a thermometer, dissolve D-aspartic acid in 5 N hydrochloric acid.[6]

Cool the solution to 0-5 °C using an ice bath.

Diazotization: Prepare a solution of sodium nitrite in deionized water. Add this solution

dropwise to the stirred D-aspartic acid solution over several hours, ensuring the temperature

is maintained between 0-5 °C. The slow addition is crucial to control the reaction rate and

minimize side reactions.

Reaction Monitoring and Work-up: After the addition is complete, allow the reaction mixture

to stir at low temperature for an additional period. The progress of the reaction can be

monitored by the cessation of nitrogen gas evolution.

Extraction: Once the reaction is complete, extract the aqueous mixture with a suitable

organic solvent like diethyl ether. Repeat the extraction multiple times to ensure complete

recovery of the product.
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Drying and Evaporation: Combine the organic extracts and dry them over anhydrous

magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator to yield the crude (R)-2-chlorosuccinic acid.

Purification: The crude product can be further purified by recrystallization from water to

remove any remaining impurities and achieve high enantiomeric purity.[6]

Safety Precautions:

The reaction should be performed in a well-ventilated fume hood.

Handle concentrated hydrochloric acid and sodium nitrite with appropriate personal

protective equipment (PPE), including gloves and safety goggles.

The diazotization reaction can be exothermic and produce nitrogen oxides; therefore, slow

and controlled addition of sodium nitrite is essential.

Visualized Workflows and Relationships
Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of (R)-2-

chlorosuccinic acid.
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Synthesis of (R)-2-Chlorosuccinic Acid

Reaction

Work-up & Purification

D-Aspartic Acid in 5N HCl

Cool to 0-5°C

Slowly add NaNO2 solution

Stir at 0-5°C

Extract with Diethyl Ether

Reaction Complete

Dry with MgSO4

Evaporate Solvent

Recrystallize from Water

(R)-2-Chlorosuccinic Acid (Pure)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of (R)-2-chlorosuccinic acid.
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Logical Relationship as a Chiral Building Block
(R)-2-chlorosuccinic acid serves as a versatile chiral synthon for the synthesis of more

complex, enantiomerically pure molecules.

Role as a Chiral Building Block
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Caption: Logical relationship of (R)-2-chlorosuccinic acid as a chiral synthon.

Applications
(R)-2-chlorosuccinic acid is a valuable intermediate in various chemical processes.[7] Its

primary application lies in its use as a starting material for the synthesis of other compounds,

particularly in the pharmaceutical and agrochemical industries.[2][7] The presence of a chiral

center and multiple functional groups allows for the creation of diverse and complex molecular

architectures. It is also utilized as a chiral resolving agent in research to separate and analyze

chiral compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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